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Compound of Interest

Compound Name: 6-Chloro-3-nitropicolinamide

Cat. No.: B061469 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A guide to the

characterization and potential applications of 6-Chloro-3-nitropicolinamide and its analogs, 6-

Chloronicotinamide and 6-Chloro-3-methylpicolinamide.

This guide provides a comparative overview of the characterization data for 6-Chloro-3-
nitropicolinamide and two structurally related alternatives: 6-Chloronicotinamide and 6-

Chloro-3-methylpicolinamide. The information is intended to assist researchers in selecting

appropriate molecules for their studies in areas such as medicinal chemistry, drug discovery,

and materials science. Picolinamide derivatives have garnered significant interest due to their

diverse biological activities, including roles as enzyme inhibitors and potential anticancer

agents.[1][2][3][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 6-Chloro-3-nitropicolinamide and its

selected alternatives is presented in Table 1. This data is essential for understanding the

solubility, stability, and potential bioavailability of these compounds.
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Property
6-Chloro-3-
nitropicolinamide

6-
Chloronicotinamid
e

6-Chloro-3-
methylpicolinamide

CAS Number 171178-21-5 6271-78-9 1446408-24-7[6]

Molecular Formula C₆H₄ClN₃O₃ C₆H₅ClN₂O C₇H₇ClN₂O[6]

Molecular Weight 201.57 g/mol 156.57 g/mol 170.60 g/mol [6]

Melting Point Not available 210-212 °C Not available

Appearance Not available Powder Not available

Spectroscopic Characterization
Detailed spectroscopic data is crucial for the unambiguous identification and quality control of

chemical compounds. While complete experimental spectra for 6-Chloro-3-nitropicolinamide
are not readily available in the public domain, predicted data and information for similar

structures can provide valuable insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules.

Predicted ¹H NMR data for a closely related compound, 6-Chloro-3-nitropicolinonitrile, suggests

the presence of two aromatic protons, which would be expected for the picolinamide structure

as well.

¹H NMR: Detailed experimental ¹H NMR data for 6-Chloro-3-nitropicolinamide is not

currently available.

¹³C NMR: Detailed experimental ¹³C NMR data for 6-Chloro-3-nitropicolinamide is not

currently available.

For the alternatives, while specific experimental spectra are not provided here, commercial

suppliers of 6-Chloro-3-methylpicolinamide indicate the availability of NMR, HPLC, and LC-MS

data upon request.[7]

Infrared (IR) Spectroscopy
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IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of a picolinamide would be expected to show characteristic absorption bands for the

amide N-H stretching, carbonyl C=O stretching, and aromatic C-H and C=C stretching

vibrations.

IR (KBr, cm⁻¹): Specific experimental IR data for 6-Chloro-3-nitropicolinamide is not

currently available.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound. The mass spectrum of 6-Chloro-3-nitropicolinamide would show a molecular ion

peak corresponding to its molecular weight, as well as characteristic fragmentation patterns.

MS (m/z): Specific experimental mass spectral data for 6-Chloro-3-nitropicolinamide is not

currently available.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of these compounds are

essential for reproducibility. While a specific, validated protocol for 6-Chloro-3-
nitropicolinamide is not detailed in publicly accessible literature, a general synthetic approach

can be inferred from related preparations.

General Synthesis of Substituted Picolinamides
A common method for the synthesis of picolinamides involves the amidation of the

corresponding picolinic acid. This can be achieved by first converting the carboxylic acid to a

more reactive species, such as an acid chloride or an activated ester, followed by reaction with

ammonia or an appropriate amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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